Cas no 1209906-18-2 (2-(3-Methylpiperidin-1-yl)aniline;hydrochloride)

• Product Name: 2-(3-Methylpiperidin-1-yl)aniline;hydrochloride
• CAS No: 1209906-18-2
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 4685786
• PubChem ID: 3160571
• Update Time: 2025-08-05

2-(3-Methylpiperidin-1-yl)aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylpiperidin-1-yl)aniline hydrochloride
• 2-(3-Methylpiperidin-1-yl)aniline;hydrochloride
• 2-(3-Methyl-piperidin-1-yl)-phenylamine
• 2-(3-methyl-1-piperidyl)aniline
• BBL025684
• AKOS000127695
• SCHEMBL3076827
• 2-(3-METHYLPIPERIDINO)ANILINE
• 1209906-18-2
• 252758-93-3
• 2-(3-methylpiperidin-1-yl)aniline
• CS-0283300
• AKOS022060627
• SB41839
• STL376990
• F1911-3704
• ODFNRXOCZNMLRU-UHFFFAOYSA-N
• CKA75893
• EN300-232628
• VS-08052

• Inchi： 1S/C12H18N2.ClH/c1-10-5-4-8-14(9-10)12-7-3-2-6-11(12)13;/h2-3,6-7,10H,4-5,8-9,13H2,1H3;1H
• InChI Key： PSSOYPZIEJLQKV-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=CC=2N)CCCC(C)C1

Computed Properties

• Exact Mass: 226.124
• Monoisotopic Mass: 226.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3-Methylpiperidin-1-yl)aniline;hydrochloride

2-(3-Methylpiperidin-1-yl)aniline; Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1209906-18-2, commonly referred to as 2-(3-Methylpiperidin-1-yl)aniline; Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 2-(3-methylpiperidin-1-yl)aniline, which belongs to the class of aromatic amines with a piperidine ring substitution. The molecular formula of this compound is C₁₂H₁₉N·HCl, and its molecular weight is approximately 215.7 g/mol. The structure of this compound features an aniline group (a benzene ring with an amino group) substituted at the 2-position by a 3-methylpiperidine moiety, which adds complexity and potential bioactivity to the molecule.

Recent studies have highlighted the potential of 2-(3-Methylpiperidin-1-yl)aniline; Hydrochloride in various applications, particularly in the development of novel pharmaceutical agents. The piperidine ring, a six-membered cyclic amine, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable structural motif in drug design. The 3-methyl substitution on the piperidine ring further enhances the molecule's stability and bioavailability, as it introduces steric hindrance that can protect the amine group from unwanted reactions while maintaining its reactivity towards biological systems.

One of the most promising areas of research involving this compound is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of antidepressants and neuroprotective agents due to its ability to modulate neurotransmitter systems. The aniline group in the molecule serves as a key site for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the compound's pharmacokinetic properties and enhance its therapeutic efficacy.

Moreover, the hydrochloride salt form of this compound plays a crucial role in its solubility and stability. The presence of hydrochloric acid not only protonates the amine group but also ensures that the compound remains in a stable crystalline form, which is essential for large-scale manufacturing and quality control. This makes 2-(3-Methylpiperidin-1-yl)aniline; Hydrochloride an ideal candidate for use in pharmaceutical formulations where precise dosing and consistent performance are critical.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic aromatic substitution and reductive amination. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring that the final compound meets stringent purity standards. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of applications for this compound by enabling the preparation of enantiomerically pure derivatives, which are highly desirable in drug discovery programs.

The pharmacological profile of 2-(3-Methylpiperidin-1-yl)aniline; Hydrochloride has been extensively studied using both in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits potent activity against various targets, including enzymes involved in inflammation and neurodegenerative diseases. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in pain and inflammation pathways. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

Another area where this compound has shown promise is in its application as an intermediate in combinatorial chemistry libraries. By incorporating this molecule into high-throughput screening campaigns, researchers can rapidly identify novel leads for drug development. The versatility of this compound lies in its ability to act as both a building block and a functional group-modifiable entity, making it a valuable asset in modern medicinal chemistry.

In conclusion, 2-(3-Methylpiperidin-1-yl)aniline; Hydrochloride (CAS No. 1209906-18-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in the development of innovative therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound will undoubtedly remain at the forefront of chemical research for years to come.